Cas no 13078-15-4 (1-(3-Chlorophenyl)piperazine hydrochloride)

• Product Name: 1-(3-Chlorophenyl)piperazine hydrochloride
• CAS No: 13078-15-4
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• MDL: MFCD00039032
• CID: 49018
• PubChem ID: 25681
• Update Time: 2025-06-13

1-(3-Chlorophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)piperazine hydrochloride
• 1-(3-Chlorophenyl)piperazine monohydrochloride
• 1-(3-Chlorophenyl) piperazine (hydrochloride)
• 1-(3-Chlorophenyl)piperazine HCL
• m-CPP hydrochloride
• 1-(3-Chlorophehyl)piperazine.hydrochloride
• 1-(3-Chlorophenyl)piperazinium chloride
• 1-(3-chlorophenyl)-piperazinmonohydrochloride
• 1-(m-chlorophenyl)piperazine monohydrochloride
• 1-(m-chlorophenyl)-piperazinmonohydrochloride
• 1-m-chlorop
• 3-Chlorophenylpiperazine hydrochloride
• Chlorophenylpiperazinehydrochloride
• N-(M-Chlorophenyl)piperazine Hydrochloride
• 1-3-CPP
• m-Chlorophenylpiperazine hydrochloride
• 4-(3-Chlorophenyl)piperazine Hydrochloride
• Piperazine, 1-(3-chlorophenyl)-, monohydrochloride
• m-CPP HCl (1-(3-Chlorophenyl)piperazine Hydrochloride)
• NSC-134746
• BP-12386
• 1-(3-chloro-phenyl)-piperazine hydrochloride
• 7IM2GS7ILV
• 1-(M-CHLOROPHENYL)PIPERAZINE HYDROCHLORIDE
• A8874
• AC-26324
• Q-200040
• MFCD00039032
• PD019125
• 1-(3-Chlorophenyl)piperazinedihydrochloride
• F10604
• 1-(m-Chlorophenyl)piperazine HCl
• (3-chloro-phenyl)-piperazine hydrochloride
• MLS001332529
• FT-0605616
• LF-0568
• NSC134746
• SR-01000075578-3
• 1-(3-Chlorophenyl)piperazine Monohydrochloride; 1-(m-Chlorophenyl)piperazine Monohydrochloride; 1-(3-Chlorophenyl)piperazine Hydrochloride; 1-(m-Chlorophenyl)piperazine hydrochloride; N-(3-Chlorophenyl)piperazine hydrochloride; m-CPP hydrochloride
• m-CPP HCl (1-(3-Chlorophenyl)piperazine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
• Piperazine, 1-(m-chlorophenyl)-, monohydrochloride
• 1-(3-chlorophenyl)piperazine hydrocloride
• SR-01000075578
• Piperazine, 1-(3-chlorophenyl)-, hydrochloride
• EINECS 265-718-0
• DTXSID40896823
• MLS001332530
• EINECS 235-976-9
• 3-chlorophenyl-piperazine hydrochloride
• 1-(3-chlorophenyl)-piperazine hydrochloride
• SCHEMBL264300
• MHXPYWFZULXYHT-UHFFFAOYSA-N
• MLS002153364
• 1-(3-Chlorophenyl)piperazine hydrochloride, 99%
• 1-(3-Chlorophenyl)-piperazine.HCl, 1mg/ml in Methanol
• 1-(3-Chlorophenyl)-piperazine.HCl
• PIPERAZINE, 1-(3-CHLOROPHENYL)-, HYDROCHLORIDE (1:1)
• 1-(3-Chlorphenyl)piperazinhydrochlorid
• SMR000875230
• 65369-76-8
• AKOS003851186
• NSC 134746
• 13078-15-4
• CHEMBL1256321
• 1-(3-chlorophenyl)piperazine;hydrochloride
• N-(3-CHLOROPHENYL)PIPERAZINE HYDROCHLORIDE
• AM20050353
• UNII-7IM2GS7ILV
• Q27268361
• (3-chlorophenyl)piperazine HCl
• DTXCID801326291
• Chlorophenyl Piperazine Hydrochloride Salt
• DB-003846
• DB-027257
• 1-(3-Chlorophenyl)-piperazine.HCl, 1mg/ml in Methanol (as free base)
• 1-(3-chlorophenyl)piperazinehydrochloride

• MDL： MFCD00039032
• Inchi： 1S/C10H13ClN2.ClH/c11-9-2-1-3-10(8-9)13-6-4-12-5-7-13;/h1-3,8,12H,4-7H2;1H
• InChI Key： MHXPYWFZULXYHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCNCC1.Cl
• BRN： 4768691

Computed Properties

• Exact Mass: 232.05300
• Monoisotopic Mass: 196.076726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: White powder
• Melting Point: 212-214°C
• Boiling Point: 336.4 ºC at 760 mmHg
• Flash Point: 157.2 ºC
• PSA: 15.27000
• LogP: 2.94540
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

1-(3-Chlorophenyl)piperazine hydrochloride Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S26-S36/37/39-S45
• RTECS：TL2833500
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)piperazine hydrochloride

Professional Introduction to 1-(3-Chlorophenyl)piperazine Hydrochloride (CAS No. 13078-15-4)

1-(3-Chlorophenyl)piperazine hydrochloride, with the CAS number 13078-15-4, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and pharmacological properties. This compound belongs to the piperazine class of derivatives, which are widely recognized for their role in various therapeutic applications. The presence of a chlorophenyl group and the hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in drug development.

The< strong>1-(3-Chlorophenyl)piperazine hydrochloride molecule exhibits a distinct chemical profile that positions it as a versatile building block in medicinal chemistry. Its structure consists of a piperazine ring substituted with a 3-chlorophenyl group, which contributes to its interaction with biological targets. This substitution pattern is particularly interesting because it allows for selective binding to receptors and enzymes, which is crucial for developing targeted therapies.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>1-(3-Chlorophenyl)piperazine hydrochloride. Research has demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are implicated in a variety of neurological and psychiatric disorders, making this compound a promising candidate for further investigation.

One of the most compelling aspects of< strong>1-(3-Chlorophenyl)piperazine hydrochloride is its role as a precursor in synthesizing more complex pharmacological agents. The piperazine moiety is a common structural feature in many drugs used to treat conditions such as depression, anxiety, and movement disorders. By serving as a key intermediate, this compound facilitates the development of novel therapeutic molecules with improved efficacy and reduced side effects.

The< strong>CAS No. 13078-15-4 designation ensures that researchers and manufacturers can reliably identify and utilize this compound in their studies. The hydrochloride form enhances its stability and reactivity, making it easier to handle and incorporate into synthetic pathways. This stability is particularly important in industrial settings where consistency and purity are paramount.

Recent advancements in computational chemistry have enabled more precise modeling of how< strong>1-(3-Chlorophenyl)piperazine hydrochloride interacts with biological targets. These models help predict the compound's behavior in vivo, allowing for more efficient drug design processes. By leveraging computational tools, scientists can optimize the structure of this compound to enhance its pharmacological properties.

The< strong>1-(3-Chlorophenyl)piperazine hydrochloride market is expected to grow as more research highlights its potential applications. Pharmaceutical companies are increasingly investing in developing new drugs based on piperazine derivatives due to their favorable pharmacokinetic profiles. This trend bodes well for future research into< strong>CAS No. 13078-15-4, as it continues to be a cornerstone in medicinal chemistry.

In conclusion, 1-(3-Chlorophenyl)piperazine hydrochloride (CAS No. 13078-15-4) is a multifaceted compound with significant implications for drug development. Its unique structure and pharmacological properties make it an invaluable tool for researchers seeking to create novel therapeutic agents. As scientific understanding evolves, the potential applications of this compound are likely to expand, further solidifying its importance in the pharmaceutical industry.